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Compound of Interest

Compound Name:
3-(3-Chlorophenyl)-2'-

methoxypropiophenone

CAS No.: 898762-20-4

Cat. No.: B3023790 Get Quote

Topic: 3-(3-Chlorophenyl)-2'-methoxypropiophenone Proper Disposal Procedures Content

Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers,

and Drug Discovery Specialists[1][2][3]

Executive Summary: The "Bottom Line Up Front"
Disposal Classification:Halogenated Organic Waste Primary Hazard: Irritant

(Skin/Eye/Respiratory) | Potential Aquatic Toxin RCRA Status: Non-listed (unless in specific

formulations), but treated as Characteristic Hazardous Waste due to halogen content.[1][2]

Critical Directive: Do NOT dispose of this compound in standard non-halogenated organic

solvent streams (e.g., with Acetone or Ethanol).[2] The presence of the Chlorine atom requires

high-temperature incineration with acid-gas scrubbing to prevent the formation of hydrochloric

acid (HCl) and potential dioxins during destruction.[1][2][3]

Chemical Identity & Hazard Profiling
To dispose of a chemical safely, you must understand what drives its hazard profile.[2] 3-(3-
Chlorophenyl)-2'-methoxypropiophenone is a chalcone-related intermediate often used in

medicinal chemistry.[1][2][3] Its disposal requirements are dictated by two functional groups:

the Aryl Chloride and the Ketone.[3]
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Physicochemical Data Table
Property Specification Operational Implication

Physical State
Solid (typically off-white/yellow

powder) or Viscous Oil

Determines packaging (Jar vs.

Carboy).[1][2][3]

Molecular Weight ~274.74 g/mol
Heavy organic; likely sinks in

water.[1][3]

Solubility
Low in water; High in DMSO,

DCM, Ethyl Acetate

Bioaccumulative potential;

requires organic solvent for

cleaning.[2]

Flash Point >110°C (Predicted)

Combustible, but not a

"Flammable Liquid" (Class 3)

unless in solution.[1][2][3]

Reactivity
Stable. Incompatible with

strong oxidizers.[1][3][4]

Low Risk of polymerization or

peroxide formation (unlike

aliphatic ethers).[1][3]

The "Why" Behind the Protocol (Causality)
The Chlorine Factor: Standard incinerators operate at temperatures sufficient to burn

hydrocarbons.[1][3] However, burning chlorinated aromatics without specific scrubbers

releases corrosive HCl gas and can catalyze the formation of Polychlorinated

Dibenzodioxins (PCDDs).[2] Therefore, this waste must be tagged "Halogenated" to route it

to a facility equipped for aggressive thermal oxidation and neutralization.[2]

The Methoxy/Ketone Factor: While the methoxy group suggests an ether, aryl alkyl ethers

(anisoles) are significantly more stable than aliphatic ethers (like diethyl ether).[2] Peroxide

testing is generally not required for this specific solid, but standard "cool, dry storage"

applies.[2]

Pre-Disposal Stabilization
Before moving the material from the fume hood to the waste area, ensure the following:
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Quenching (If Reactive): If the material is residual from a reaction mixture containing

hydrides (e.g., NaBH4) or active metals, quench carefully with methanol/water before

declaring it waste.[2]

Phase Separation: If the compound is dissolved in a biphasic mixture (e.g., Water/DCM

extraction), separate the layers.[2]

Aqueous Layer:[1][2] Check pH.[1][3] If neutral and free of heavy metals/organics, it may

be drain-disposable (consult local EHS).[1][2][3] If it contains the compound, it goes to

Aqueous Hazardous Waste.[2]

Organic Layer:[1] This contains the 3-(3-Chlorophenyl)-2'-methoxypropiophenone and

goes to Halogenated Solvents.[1][2][3]

The Disposal Workflow
This protocol uses a self-validating decision tree. Follow the path based on the physical state of

your waste.[2][3]

Scenario A: Solid Waste (Pure Compound or
Contaminated Debris)[1][2][3]

Container: Wide-mouth HDPE jar or clear glass jar with a Teflon-lined screw cap.

Segregation: Do not mix with silica gel heavily loaded with other incompatible oxidizers.[1][3]

Labeling:

Constituents: "3-(3-Chlorophenyl)-2'-methoxypropiophenone, Solid Debris

(Gloves/Paper)"[1][2][3]

Hazard Checkbox: [x] Toxic [x] Irritant[1][2][3]

Tag Color: Blue (or your institution's code for Health Hazard/Halogenated).[1][3]

Scenario B: Liquid Waste (Solutions/Mother Liquor)
Container: HDPE Carboy (typically 5L or 20L) or Safety Can.
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Segregation:STRICTLY HALOGENATED.

Rule of Thumb: If a waste mix contains >1-2% halogenated content, the entire volume is

treated as halogenated.[1][2][3]

Cost Control: Do not pour 10mL of this compound into a 20L drum of pure Acetone.[1][2][3]

You will convert 20L of cheap fuel-blending waste into expensive incineration waste.[1][2]

[3] Use a smaller, dedicated "Halogenated" bottle.

Labeling:

Constituents: "Dichloromethane (or solvent used), 3-(3-Chlorophenyl)-2'-
methoxypropiophenone <5%"[1][2][3]

Hazard Checkbox: [x] Flammable [x] Toxic [x] Halogenated[1][2][3]

Visual Decision Tree (DOT Diagram)
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Waste Generation:
3-(3-Chlorophenyl)-2'-methoxypropiophenone

Determine Physical State

Solid Waste
(Powder, Filter Paper, Gloves)

Dry Material

Liquid Waste
(Mother Liquor, Rinsate)

In Solution

Package in Wide-Mouth
HDPE Jar

Label: 'Hazardous Waste - Solid'
Tag: Toxic/Irritant

Satellite Accumulation Area
(Secondary Containment)

Primary Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Cl/Br/F

Non-Halogenated Solvent
(Acetone, EtOAc, MeOH)

No Halogens

Add to HALOGENATED Stream
(Do not dilute into Non-Hal)

Contaminates Stream
(Becomes Halogenated)

EHS Pickup / Incineration
(High Temp + Scrubbing)

Click to download full resolution via product page
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Figure 1: Operational decision tree for segregating halogenated aromatic ketones. Note that

introducing this compound into a non-halogenated solvent stream reclassifies the entire

mixture as halogenated waste.[2]

Regulatory Compliance (RCRA & EPA)
While 3-(3-Chlorophenyl)-2'-methoxypropiophenone is not explicitly listed on the EPA "P"

(Acutely Toxic) or "U" (Toxic) lists, it falls under the "Cradle-to-Grave" management

requirements of the Resource Conservation and Recovery Act (RCRA) (40 CFR Parts 260-

273).[1][2][3]

Waste Coding:

If dissolved in a flash-point solvent (<60°C): D001 (Ignitable).[1][3][5]

If toxicity characteristic leaching procedure (TCLP) is not performed (standard for lab

waste), it is managed as Non-Specific Source Waste (often coded generally under state-

specific codes for halogenated organics or consolidated lab packs).[1][2][3]

Satellite Accumulation:

Waste must be stored at or near the point of generation (the fume hood).[2][3]

Container must remain closed unless adding waste (40 CFR 262.15).[1][3]

Secondary containment (tray) is mandatory to capture spills.[1][3]

Emergency Contingencies
Spill Response (Small Scale < 500mL/50g):

Isolate: Alert nearby personnel.

PPE: Wear Nitrile gloves (double gloving recommended for halogenated organics), safety

goggles, and a lab coat.[2]

Containment:
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Solid: Gently sweep into a dust pan.[1][3] Avoid generating dust aerosols.[1][3][4][6][7][8]

Wipe area with a solvent-dampened pad.[1][2][3]

Liquid: Use vermiculite or polypropylene absorbent pads.[1][3] Do not use paper towels if

the solvent is an oxidizer (unlikely here, but good practice).[2]

Disposal: Place all cleanup materials into the Solid Hazardous Waste bin.

Exposure First Aid:

Skin: Wash with soap and water for 15 minutes.[1][3][4][6][8] The methoxy group increases

lipophilicity, aiding skin absorption—do not use solvents (like ethanol) to wash skin, as this

accelerates absorption.[2]

Eyes: Flush for 15 minutes.[1][3][4][6][8]

Inhalation: Move to fresh air.

References
United States Environmental Protection Agency (EPA).Resource Conservation and Recovery

Act (RCRA) Regulations: Title 40, Code of Federal Regulations (CFR), Parts 260-273.[1][2]

[3] Washington, D.C. [Link][1][2]

National Institutes of Health (NIH) - PubChem.Compound Summary: 3-(4-chlorophenyl)-1-(2-

methoxyphenyl)propan-1-one (Structural Analog).[1][2][3][Link][1][2][3]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets (29 CFR 1910.1200).[1][3][Link][1][2][3]

Prudent Practices in the Laboratory.Handling and Management of Chemical Hazards,

Updated Version. National Academies Press.[1][3] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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